Cas no 65298-99-9 ( )

• Product Name: &nbsp
• CAS No: 65298-99-9
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 961734
• PubChem ID: 262344
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5-formyl-2-hydroxyphenyl) acetate
• 3-Acetoxy-4-hydroxy-benzaldehyd
• 3-acetoxy-4-hydroxy-benzaldehyde
• 5-formyl-2-hydroxyphenyl acetate
• acetic acid 5-formyl-2-hydroxyphenyl ester
• DB-410229
• SCHEMBL3399371
• NSC95801
• 3-(Acetyloxy)-4-hydroxybenzaldehyde
• NWOCBYONMYMWGV-UHFFFAOYSA-N
• F53352
• 65298-99-9
• DTXSID50294316
• NSC-95801
•  

• Inchi： 1S/C9H8O4/c1-6(11)13-9-4-7(5-10)2-3-8(9)12/h2-5,12H,1H3
• InChI Key： NWOCBYONMYMWGV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=CC=C(C=O)C=1)O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 1.13000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters